Cas no 1692776-05-8 (methyl 2-(chlorosulfonyl)pyridine-4-carboxylate)

Methyl 2-(chlorosulfonyl)pyridine-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its reactive chlorosulfonyl and ester functional groups. These moieties enable efficient derivatization, making it useful in the preparation of sulfonamides, sulfonylureas, and other heterocyclic compounds. Its pyridine core contributes to stability and reactivity in nucleophilic substitution reactions. The compound is commonly employed in pharmaceutical and agrochemical research for constructing bioactive molecules. Its well-defined reactivity profile and compatibility with various reaction conditions enhance its utility in multi-step synthetic routes. Proper handling is required due to the sensitivity of the chlorosulfonyl group to moisture and nucleophiles.

methyl 2-(chlorosulfonyl)pyridine-4-carboxylate structure

1692776-05-8 structure

Product Name:methyl 2-(chlorosulfonyl)pyridine-4-carboxylate

CAS No:1692776-05-8

MF:C₇H₆ClNO₄S

MW:235.644839763641

MDL:MFCD28153662

CID:5245505

PubChem ID:84030151

Update Time:2025-06-07

methyl 2-(chlorosulfonyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinecarboxylic acid, 2-(chlorosulfonyl)-, methyl ester
- methyl 2-(chlorosulfonyl)pyridine-4-carboxylate
- MDL： MFCD28153662
- Inchi： 1S/C7H6ClNO4S/c1-13-7(10)5-2-3-9-6(4-5)14(8,11)12/h2-4H,1H3
- InChI Key： YDWOIJMBEXHFIG-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=NC=CC(C(OC)=O)=C1

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